methyl 4-(3-formylphenoxy)butanoate
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(3-formylphenoxy)butanoate involves the reaction of 3-formylphenol with butyric anhydride to form methyl 4-(3-formylphenoxy)butanoate.", "Starting Materials": [ "3-formylphenol", "butyric anhydride", "methanol", "sodium hydroxide", "dichloromethane" ], "Reaction": [ "Step 1: Dissolve 3-formylphenol (1.0 eq) in methanol and add sodium hydroxide (1.1 eq) to the solution.", "Step 2: Add butyric anhydride (1.1 eq) to the solution and stir for 2 hours at room temperature.", "Step 3: Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Step 4: Concentrate the solution under reduced pressure to obtain methyl 4-(3-formylphenoxy)butanoate as a yellow solid." ] } | |
CAS RN |
143816-77-7 |
Product Name |
methyl 4-(3-formylphenoxy)butanoate |
Molecular Formula |
C12H14O4 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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